Cas no 123484-12-8 (1-O -Acetyl-2,5-di-O-benzoyl-3-fluoro-3-deoxy-D-ribofuranoside)

• Product Name: 1-O -Acetyl-2,5-di-O-benzoyl-3-fluoro-3-deoxy-D-ribofuranoside
• CAS No: 123484-12-8
• MF: C₂₁H₁₉FO₇
• MW: 402.369770288467
• CID: 2359630
• Update Time: 2023-11-22

1-O -Acetyl-2,5-di-O-benzoyl-3-fluoro-3-deoxy-D-ribofuranoside Chemical and Physical Properties

Names and Identifiers

• 1-O-acetyl-2,5-di-O-benzoyl-3-fluoro-3-deoxy-α,β-D-ribofuranose
• 3-Deoxy-3-fluoro-D-ribofuranose 1-acetate 2,5-dibenzoate
• 1-O -Acetyl-2,5-di-O-benzoyl-3-fluoro-3-deoxy-D-ribofuranoside
• ((2R,3R,4S)-5-Acetoxy-4-(benzoyloxy)-3-fluorotetrahydrofuran-2-yl)methyl benzoate
• (5-Acetyloxy-4-benzoyloxy-3-fluorooxolan-2-yl)methyl benzoate

• Inchi： 1S/C21H19FO7/c1-13(23)27-21-18(29-20(25)15-10-6-3-7-11-15)17(22)16(28-21)12-26-19(24)14-8-4-2-5-9-14/h2-11,16-18,21H,12H2,1H3
• InChI Key： XSDAYCCHILKDKY-UHFFFAOYSA-N
• SMILES： FC1C(COC(C2C=CC=CC=2)=O)OC(C1OC(C1C=CC=CC=1)=O)OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 584
• Topological Polar Surface Area: 88.1

Experimental Properties

• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.01 g/l) (25 º C),